Cas no 2227721-67-5 (2-(Dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine)

2-(Dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine is a structurally distinct pyrrolidine derivative featuring a dimethyloxazole substituent, which enhances its potential as a versatile intermediate in medicinal chemistry and drug discovery. The compound’s unique scaffold combines a pyrrolidine core with an oxazole heterocycle, offering opportunities for selective functionalization and modulation of physicochemical properties. Its propylamine side chain further improves solubility and bioavailability, making it suitable for applications in ligand design and target-specific pharmacophore development. The dimethyl substitution on the oxazole ring contributes to steric and electronic tuning, potentially influencing binding affinity and metabolic stability. This compound is particularly valuable for researchers exploring novel bioactive molecules in CNS or enzyme-targeted therapies.

2-(Dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine structure

2227721-67-5 structure

Product Name:2-(Dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine

CAS No:2227721-67-5

MF:C₁₂H₂₁N₃O

MW:223.31464266777

CID:5569666

PubChem ID:165595295

Update Time:2025-06-07

2-(Dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

- 2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine
- EN300-1629812
- 2227721-67-5
- 2-(Dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine
- Inchi： 1S/C12H21N3O/c1-4-6-15-7-5-10(13)12(15)11-8(2)14-16-9(11)3/h10,12H,4-7,13H2,1-3H3/t10-,12-/m1/s1
- InChI Key： ZUCUWOUPANLXON-ZYHUDNBSSA-N
- SMILES： O1C(C)=C(C(C)=N1)[C@H]1[C@@H](CCN1CCC)N

Computed Properties

Exact Mass: 223.168462302g/mol
Monoisotopic Mass: 223.168462302g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 55.3Å²

2-(Dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1629812-0.05g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	0.05g	$1308.0	2023-07-10
Enamine	EN300-1629812-0.1g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	0.1g	$1371.0	2023-07-10
Enamine	EN300-1629812-0.25g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	0.25g	$1432.0	2023-07-10
Enamine	EN300-1629812-0.5g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	0.5g	$1495.0	2023-07-10
Enamine	EN300-1629812-1.0g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	1.0g	$1557.0	2023-07-10
Enamine	EN300-1629812-2.5g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	2.5g	$3051.0	2023-07-10
Enamine	EN300-1629812-5.0g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	5.0g	$4517.0	2023-07-10
Enamine	EN300-1629812-10.0g	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	10.0g	$6697.0	2023-07-10
Enamine	EN300-1629812-50mg	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	50mg	$1308.0	2023-09-22
Enamine	EN300-1629812-100mg	2-(dimethyl-1,2-oxazol-4-yl)-1-propylpyrrolidin-3-amine	2227721-67-5	100mg	$1371.0	2023-09-22